Cas no 61686-50-8 (2-Pyrimidinesulfenyl chloride, 4,6-dimethyl-)

• Product Name: 2-Pyrimidinesulfenyl chloride, 4,6-dimethyl-
• CAS No: 61686-50-8
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• CID: 470063
• PubChem ID: 11206072
• Update Time: 2025-04-19

2-Pyrimidinesulfenyl chloride, 4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfenyl chloride, 4,6-dimethyl-
• (4,6-dimethylpyrimidin-2-yl) thiohypochlorite
• DTXSID80458661
• 61686-50-8
• 4,6-dimethyl-2-pyrimidinesulfenyl chloride

• Inchi： 1S/C6H7ClN2S/c1-4-3-5(2)9-6(8-4)10-7/h3H,1-2H3
• InChI Key： LDZXUGNWWLTNNH-UHFFFAOYSA-N
• SMILES： ClSC1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 174.00201
• Monoisotopic Mass: 174.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78